Cas no 941899-72-5 (N-(2-ethoxyphenyl)-2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(2-ethoxyphenyl)-2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 941899-72-5
• MF: C₁₉H₂₁N₃O₄S₂
• MW: 419.517741918564
• CID: 5444001
• Update Time: 2025-06-10

N-(2-ethoxyphenyl)-2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-[(4-ethyl-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• Acetamide, N-(2-ethoxyphenyl)-2-[(4-ethyl-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]-
• N-(2-ethoxyphenyl)-2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C19H21N3O4S2/c1-3-22-15-10-6-8-12-17(15)28(24,25)21-19(22)27-13-18(23)20-14-9-5-7-11-16(14)26-4-2/h5-12H,3-4,13H2,1-2H3,(H,20,23)
• InChI Key： BJRARJSOUVACSB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1N(CC)C2=CC=CC=C2S(=O)(=O)N=1

Additional information on N-(2-ethoxyphenyl)-2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Professional Introduction to Compound with CAS No. 941899-72-5 and Product Name: N-(2-ethoxyphenyl)-2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

Compound with the CAS number 941899-72-5 and the product name N-(2-ethoxyphenyl)-2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a benzothiadiazine core and various functional groups, makes it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The benzothiadiazine scaffold is a well-known pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. The presence of 4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl moiety in the compound's structure suggests potential interactions with biological targets such as enzymes and receptors. This moiety is particularly interesting due to its ability to modulate enzyme activity and receptor binding affinity, which are critical factors in the development of novel therapeutic agents.

Recent research has highlighted the importance of sulfonamide derivatives in addressing various diseases, including inflammation, cancer, and infectious disorders. The sulfanylacetamide group in the compound's name indicates the presence of a sulfonamide functionality, which is known for its antimicrobial and anti-inflammatory properties. Studies have demonstrated that sulfonamides can inhibit the growth of pathogenic bacteria by interfering with essential metabolic pathways. Additionally, they have shown promise in modulating immune responses and reducing inflammation.

The 2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide part of the molecule suggests a synergistic effect between the benzothiadiazine core and the sulfonamide group. This combination may enhance the compound's bioactivity by targeting multiple pathways simultaneously. For instance, benzothiadiazines have been reported to exhibit antiviral and anticancer properties by inhibiting key enzymes involved in cell proliferation and survival. The sulfonamide group may further contribute to these effects by modulating enzyme activity or interacting with cellular receptors.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Preliminary findings suggest that it may possess inhibitory activity against enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis and repair. Inhibition of DHFR has been a strategy used in anticancer therapies due to its role in cell proliferation. Additionally, the compound may interact with other enzymes or receptors involved in inflammation and oxidative stress pathways.

The N-(2-ethoxyphenyl) moiety in the compound's structure adds another layer of complexity and potential bioactivity. Ethoxyphenyl derivatives are known for their role in modulating neurotransmitter systems and have been explored for their potential use in treating neurological disorders. The presence of this group may enhance the compound's ability to cross the blood-brain barrier or interact with specific neurotransmitter receptors.

Advanced computational methods such as molecular docking and virtual screening have been employed to investigate the interactions between this compound and biological targets. These studies have provided valuable insights into the binding mechanisms and potential drug-like properties of the molecule. Computational predictions suggest that this compound may exhibit high affinity for certain enzymes and receptors, making it a promising candidate for further development.

Future research aims to explore the pharmacokinetic properties of this compound to ensure its efficacy and safety when used therapeutically. Pharmacokinetic studies will provide critical information on how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes will help optimize dosing regimens and minimize potential side effects.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound with CAS No. 941899-72-5 represents an excellent example of how structural innovation can lead to new bioactive molecules with significant therapeutic potential. Continued research into this compound will contribute valuable knowledge to the field of chemical biology and pharmaceutical science.

In conclusion,N-(2-ethoxyphenyl)-2-(4-ethyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-ylsulfanylacetamide is a structurally complex molecule with promising bioactivity derived from its benzothiadiazine core,sulfonamide group,and ethoxyphenyl moiety . Further research is warranted to fully elucidate its mechanisms of action,pharmacological profile,and potential therapeutic applications.